5-Nitro-2-(4-piperidinyloxy)pyridine hydrochloride
Overview
Description
5-Nitro-2-(4-piperidinyloxy)pyridine hydrochloride is a chemical compound with the CAS Number 1185309-69-6 . The non-hydrochloride form of this compound has the CAS Number 916345-54-5 . The molecular formula of the non-hydrochloride form is C10H13N3O3, and it has a molecular weight of 223.23 .
Physical And Chemical Properties Analysis
The molecular weight of 5-Nitro-2-(4-piperidinyloxy)pyridine is 223.23 . For more specific physical and chemical properties such as melting point, boiling point, solubility, etc., it’s recommended to refer to the compound’s Material Safety Data Sheet (MSDS) or contact the supplier.Scientific Research Applications
Life Science Research
5-Nitro-2-(4-piperidinyloxy)pyridine hydrochloride: is utilized in life science research for its potential role in the synthesis of complex organic molecules. Its nitro group and piperidinyloxy moiety can be functionalized to create novel compounds with biological activity. This compound could be pivotal in the development of new pharmaceuticals, especially in the realm of targeted drug delivery systems where precision and stability are crucial .
Material Science
In material science, this compound’s robust chemical structure makes it a candidate for creating advanced polymers and coatings. Its ability to withstand high temperatures and resist chemical degradation could lead to the development of materials with enhanced durability and longevity. Researchers are exploring its integration into nanomaterials to improve their mechanical and thermal properties .
Chemical Synthesis
5-Nitro-2-(4-piperidinyloxy)pyridine hydrochloride: serves as a building block in chemical synthesis. Its reactive sites allow for selective modifications, enabling chemists to construct complex molecules with high precision. This compound is particularly valuable in synthesizing heterocyclic compounds, which are prevalent in many drugs and agrochemicals .
Chromatography
This compound may also find applications in chromatography as a stationary phase modifier. Its unique structure could interact with analytes in novel ways, potentially improving the separation of complex mixtures. This would be beneficial in analytical methods where high resolution and selectivity are required .
Analytical Research
In analytical research, 5-Nitro-2-(4-piperidinyloxy)pyridine hydrochloride could be used as a standard or reagent in various spectroscopic and chromatographic techniques. Its well-defined structure and properties make it suitable for method development and calibration processes, ensuring accurate and reliable analytical results .
Biopharma Production
The compound’s potential in biopharma production lies in its role as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its chemical stability and reactivity could streamline the production process of APIs, leading to more efficient and cost-effective manufacturing practices .
Safety and Hazards
properties
IUPAC Name |
5-nitro-2-piperidin-4-yloxypyridine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O3.ClH/c14-13(15)8-1-2-10(12-7-8)16-9-3-5-11-6-4-9;/h1-2,7,9,11H,3-6H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GBINWFFFZSLLKX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1OC2=NC=C(C=C2)[N+](=O)[O-].Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClN3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60671513 |
Source
|
| Record name | 5-Nitro-2-[(piperidin-4-yl)oxy]pyridine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60671513 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Nitro-2-(4-piperidinyloxy)pyridine hydrochloride | |
CAS RN |
1185309-69-6 |
Source
|
| Record name | 5-Nitro-2-[(piperidin-4-yl)oxy]pyridine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60671513 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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